N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H20N2O2S2/c1-14-8-10-16(11-9-14)19-21-15(2)18(24-19)12-13-20-25(22,23)17-6-4-3-5-7-17/h3-11,20H,12-13H2,1-2H3
• InChI Key: BJQSEEHLKRWHHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)CCNS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C19H20N2O2S2
• Molecular Weight: 372.5 g/mol

Description

N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide, also known as MTSEA or MTS sulfonamide, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in various fields, including biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

Antimicrobial Activity

Thiazoles, including our compound of interest, have been investigated for their antimicrobial properties. Sulfazole, a related thiazole derivative, exhibits antimicrobial effects. .

Antiretroviral Potential

The compound’s structural features make it an interesting candidate for antiretroviral drug development. .

Antifungal Properties

Thiazoles have shown promise as antifungal agents. Abafungin, a thiazole-based compound, demonstrates antifungal activity. .

Anticancer Applications

Thiazofurin, another thiazole derivative, exhibits anticancer properties. Our compound’s unique structure may contribute to its potential as an antitumor agent. .

Anti-Inflammatory Effects

Thiazoles have been studied for their anti-inflammatory properties. Meloxicam, a thiazole-containing drug, is used as an anti-inflammatory agent. .

Antioxidant and Hepatoprotective Activities

Thiazoles are known for their antioxidant properties. Additionally, they may play a role in hepatoprotection. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various targets to exert their effects . The specific interactions would depend on the exact structure of the derivative and the target it is interacting with.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of medicinal and biological properties, suggesting that they may affect multiple pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .